Cas no 1381938-52-8 (3-bromo-5-cyclobutylpyridin-2-amine)

• Product Name: 3-bromo-5-cyclobutylpyridin-2-amine
• CAS No: 1381938-52-8
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• MDL: MFCD22379199
• CID: 4595588
• PubChem ID: 119056910
• Update Time: 2025-06-08

3-bromo-5-cyclobutylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-5-(cyclobutyl)pyridine
• 3-Bromo-5-cyclobutylpyridin-2-amine
• 3-bromo-5-cyclobutylpyridin-2-amine

• MDL： MFCD22379199
• Inchi： 1S/C9H11BrN2/c10-8-4-7(5-12-9(8)11)6-2-1-3-6/h4-6H,1-3H2,(H2,11,12)
• InChI Key： OKCDSBJYSZLAKJ-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2CCC2)C=C1Br

Additional information on 3-bromo-5-cyclobutylpyridin-2-amine

Comprehensive Overview of 3-bromo-5-cyclobutylpyridin-2-amine (CAS No. 1381938-52-8): Properties, Applications, and Research Insights

3-bromo-5-cyclobutylpyridin-2-amine (CAS No. 1381938-52-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative combines a bromine substituent at the 3-position and a cyclobutyl group at the 5-position, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor precursor or intermediate in API synthesis, aligning with current trends in targeted therapy development.

The molecular structure of 3-bromo-5-cyclobutylpyridin-2-amine offers distinct electronic properties that make it valuable for structure-activity relationship (SAR) studies. Its amine functionality at the 2-position allows for various derivatization pathways, while the bromo group serves as an excellent handle for cross-coupling reactions—a hot topic in modern green chemistry and transition metal catalysis. These characteristics position it as a promising candidate for developing next-generation small molecule therapeutics, particularly in oncology and CNS disorders.

Recent patent literature reveals growing interest in cyclobutyl-containing compounds like 1381938-52-8 for their improved metabolic stability compared to larger ring systems. This aligns with the pharmaceutical industry's focus on molecular property optimization—a frequent search term among medicinal chemists. The compound's balanced lipophilicity (predicted LogP ~2.5) makes it particularly interesting for blood-brain barrier penetration studies, addressing a key challenge in neurodegenerative disease research.

Synthetic approaches to 3-bromo-5-cyclobutylpyridin-2-amine typically involve Pd-catalyzed cross-coupling or directed ortho-metalation strategies, reflecting the broader shift toward atom-economical synthesis in organic chemistry. Analytical characterization by LC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. These quality attributes respond to the increasing demand for well-characterized building blocks in combinatorial chemistry.

Beyond pharmaceutical applications, CAS 1381938-52-8 shows potential in material science as a precursor for organic electronic materials. Its electron-deficient pyridine core and planar cyclobutyl group may contribute to interesting charge transport properties—a subject of intense research in OLED development and molecular electronics. This dual applicability makes it a valuable compound for interdisciplinary research.

From a commercial perspective, 3-bromo-5-cyclobutylpyridin-2-amine is available through specialized fine chemical suppliers, with current market interest driven by its use in fragment-based drug discovery (FBDD). The compound's molecular weight (227.09 g/mol) and hydrogen bond acceptors (2) fall within optimal ranges for lead compound development, explaining its popularity in high-throughput screening libraries.

Ongoing research explores the regioselective functionalization of this scaffold, particularly at the 2-amino position, to create diverse structure-property relationships. Recent studies highlight its potential in developing allosteric modulators for protein targets—a trending topic in drug discovery forums and medicinal chemistry publications. The compound's stability under various pH conditions further enhances its utility in formulation studies.

Environmental and safety assessments of 1381938-52-8 indicate it requires standard laboratory precautions, with no extraordinary hazards reported—an important consideration for researchers searching for sustainable chemistry solutions. Its biodegradation potential and ecotoxicity profile are currently under investigation as part of the broader green chemistry initiative in synthetic organic chemistry.

Future directions for 3-bromo-5-cyclobutylpyridin-2-amine research may include its application in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies—currently among the most searched terms in biopharmaceutical research. The compound's structural features make it suitable for developing E3 ligase binders, representing a cutting-edge approach in oncological therapeutics.